Cas no 139776-17-3 (Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-)

Benzoic acid, 3-amino-4-(3-methoxyphenoxy)- structure
139776-17-3 structure
Product Name:Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-
CAS No:139776-17-3
MF:C14H13NO4
MW:259.257323980331
CID:1290359
Update Time:2024-08-04

Benzoic acid, 3-amino-4-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-amino-4-(3-methoxyphenoxy)-
    • Inchi: 1S/C14H13NO4/c1-18-10-3-2-4-11(8-10)19-13-6-5-9(14(16)17)7-12(13)15/h2-8H,15H2,1H3,(H,16,17)
    • InChI Key: RGIFLVXNXRLBGB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OC2=CC=CC(OC)=C2)C(N)=C1

Computed Properties

  • Exact Mass: 259.08449

Experimental Properties

  • Density: 1.303±0.06 g/cm3(Predicted)
  • Boiling Point: 435.1±45.0 °C(Predicted)
  • PSA: 81.78
  • pka: 4.50±0.10(Predicted)
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